Cas no 898607-49-3 (3-3-({(3-ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid)

• Product Name: 3-3-({(3-ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid
• CAS No: 898607-49-3
• MF: C₁₆H₁₈N₄O₄S
• MW: 362.403522014618
• CID: 5486143
• PubChem ID: 135686448
• Update Time: 2025-07-14

3-3-({(3-ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-((2-((3-ethylphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
• 3-[3-({2-[(3-ethylphenyl)amino]-2-oxoethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl]propanoic acid
• F2712-0020
• 898607-49-3
• 3-[3-[2-(3-ethylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid
• STL269846
• AKOS016380906
• 3-3-({(3-ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid

• Inchi： 1S/C16H18N4O4S/c1-2-10-4-3-5-11(8-10)17-13(21)9-25-16-18-15(24)12(19-20-16)6-7-14(22)23/h3-5,8H,2,6-7,9H2,1H3,(H,17,21)(H,22,23)(H,18,20,24)
• InChI Key： YAKUTZWPMNVGIF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(N1)=O)CCC(=O)O)CC(NC1=CC=CC(=C1)CC)=O

Computed Properties

• Exact Mass: 362.10487624g/mol
• Monoisotopic Mass: 362.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-3-({(3-ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid

3-3-({(3-Ethylphenyl)carbamoylmethyl}Sulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-6-Ylpropanoic Acid (CAS No. 898607-49-3): An Overview of a Promising Compound in Medicinal Chemistry

3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid (CAS No. 898607-49-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazinones, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of this compound is characterized by a triazinone core linked to a sulfanyl group and an ethylphenyl carbamoylmethyl moiety. The triazinone scaffold is a versatile platform that can be modified to enhance the pharmacological properties of the molecule. The presence of the sulfanyl group and the ethylphenyl carbamoylmethyl moiety adds further complexity and functionality to the molecule, potentially contributing to its biological activity.

Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of 3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antimicrobial activity against a range of bacterial strains, making it a promising candidate for the development of novel antibiotics.

In the context of cancer research, 3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid has shown promising results in preclinical studies. It has been demonstrated to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it appears to target the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The synthesis of 3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the triazinone core through a condensation reaction between appropriate starting materials. Subsequent steps involve the introduction of the sulfanyl group and the ethylphenyl carbamoylmethyl moiety through selective functional group manipulations.

The pharmacokinetic properties of 3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid have also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

In terms of safety, initial toxicity studies have shown that 3-3-({(3-Ethylphenyl)carbamoylmethyl}sulfanyl)-5-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxohexahydrotriazinehexanoic acid (CAS No. 898607–49–3) is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully evaluate its safety profile in humans.

Overall, 3–{[[(Ethoxybenzene)Carbonyl]Methyl]Sulfanyl}–5–oxohexahydrotriazinehexanoic acid (CAS No. 898607–49–3) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.